Cas no 61698-36-0 (1H-Imidazole-4,5-dimethanol, 2-(2-methylphenyl)-)

• Product Name: 1H-Imidazole-4,5-dimethanol, 2-(2-methylphenyl)-
• CAS No: 61698-36-0
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 469529
• PubChem ID: 22764398
• Update Time: 2025-04-19

1H-Imidazole-4,5-dimethanol, 2-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4,5-dimethanol, 2-(2-methylphenyl)-
• [4-(hydroxymethyl)-2-(2-methylphenyl)-1H-imidazol-5-yl]methanol
• 2-o-tolyl-4,5-dihydroxymethyl imidazole
• 61698-36-0
• DTXSID90628237
• SCHEMBL11618175
• [2-(2-Methylphenyl)-1H-imidazole-4,5-diyl]dimethanol
• LBCYABAGTWFZNE-UHFFFAOYSA-N

• Inchi： 1S/C12H14N2O2/c1-8-4-2-3-5-9(8)12-13-10(6-15)11(7-16)14-12/h2-5,15-16H,6-7H2,1H3,(H,13,14)
• InChI Key： LBCYABAGTWFZNE-UHFFFAOYSA-N
• SMILES： OCC1=C(CO)N=C(C2C=CC=CC=2C)N1

Computed Properties

• Exact Mass: 218.10562
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• PSA: 69.14